Cas no 650628-88-9 (4-Pyridinecarboxaldehyde, 3-(methylthio)-)

• Product Name: 4-Pyridinecarboxaldehyde, 3-(methylthio)-
• CAS No: 650628-88-9
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 408373
• PubChem ID: 45083773
• Update Time: 2025-04-19

4-Pyridinecarboxaldehyde, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 3-(methylthio)-
• 3-methylsulfanylpyridine-4-carbaldehyde
• 4-Pyridinecarboxaldehyde, 3-(methylthio)- (9CI)
• SCHEMBL6204173
• 3-(Methylsulfanyl)pyridine-4-carbaldehyde
• DTXSID40665495
• 650628-88-9

• Inchi： 1S/C7H7NOS/c1-10-7-4-8-3-2-6(7)5-9/h2-5H,1H3
• InChI Key： KVLPYMODJPSDEY-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC=CC=1C=O

Computed Properties

• Exact Mass: 153.02491
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 29.96